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Compound of Interest

Compound Name: 1,3-Dimethoxypropane

Cat. No.: B095874

An In-depth Technical Guide to the Physicochemical Properties of 1,3-Dimethoxypropane

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical compounds is paramount for their effective
application and safe handling. This technical guide provides a comprehensive overview of the
core physicochemical properties of 1,3-dimethoxypropane, a versatile organic solvent and
reagent.

Chemical Identity

1,3-Dimethoxypropane, also known as trimethylene glycol dimethyl ether, is a diether with the
chemical formula C5H1202.[1][2][3][4][5][6] It is a colorless to light yellow liquid at room
temperature.[2]

Table 1: Chemical Identifiers for 1,3-Dimethoxypropane
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Identifier

Value

CAS Number

17081-21-9[1][2][3][5][7]

Molecular Formula

C5H1202[1][2]13][4]I5]6]

Molecular Weight 104.15 g/mol [1][2][5][8]
SMILES COCCCOC[2][4][5]118]
inchi InChIl=1S/C5H1202/c1-6-4-3-5-7-2/h3-5H2,1-
n
2H3[2][4][5][6]
UUAMLBIYJDPGFU-UHFFFAOYSA-N[2][4][5]
InChlKey

[6]

Physicochemical Properties

The utility of 1,3-dimethoxypropane in various applications is dictated by its distinct physical

and chemical properties. These properties are summarized in the table below.

Table 2: Physicochemical Properties of 1,3-Dimethoxypropane

Property Value

Boiling Point 102.2 + 8.0 °C at 760 mmHg[9] to 106 °C[2]
Melting Point -82 °C[2][9][10]

Density 0.841 g/cm3[1][3]

Flash Point 7.8+11.8°C[9]to 8 °C

Vapor Pressure

39.3 £ 0.2 mmHg at 25°C[3][4][9]

Refractive Index

1.38[4][10]

Solubility

No quantitative data available, but it is used as

an organic solvent.

LogP (Octanol/Water Partition Coefficient)

0.14[9] to 0.66930[8][10]

Appearance

Colorless to light yellow liquid[2]
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Experimental Protocols

The determination of physicochemical properties is crucial for the characterization of a
substance. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Acommon and accurate method for determining the boiling point of a small liquid
sample is the micro-reflux method.

Protocol:

e Apparatus Setup:
o Place approximately 0.5 mL of 1,3-dimethoxypropane into a small test tube.
o Add a small magnetic stir bar to the test tube to ensure smooth boiling.
o Position the test tube in a heating block on a hot plate stirrer.

o Clamp a thermometer so that the bulb is about 1 cm above the surface of the liquid. The
thermometer will measure the temperature of the vapor in equilibrium with the boiling
liquid.

e Heating and Observation:
o Begin gentle stirring and heating of the sample.

o Observe the liquid until it begins to boil and a ring of condensing vapor (refluxing) is visible
on the walls of the test tube.

o The thermometer bulb should be positioned at the level of this reflux ring for an accurate
measurement.

o Data Recording:
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o Once the liquid is gently refluxing, the temperature reading on the thermometer should
stabilize.

o Record this stable temperature as the boiling point of 1,3-dimethoxypropane.
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Experimental workflow for determining the boiling point of 1,3-dimethoxypropane.
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Determination of Density using a Pychometer

The density of a liquid is its mass per unit volume. A pycnometer, a flask with a precise volume,
is commonly used for accurate density measurements.

Protocol:
e Mass of Empty Pycnometer:
o Thoroughly clean and dry the pycnometer.

o Accurately weigh the empty pycnometer using an analytical balance and record the mass
(m1).

e Mass of Pycnometer with Liquid:
o Fill the pycnometer with 1,3-dimethoxypropane, ensuring no air bubbles are trapped.
o Place the stopper and wipe any excess liquid from the outside.
o Weigh the filled pycnometer and record the mass (m2).

e Volume of Pycnometer:

o The volume of the pycnometer (V) is typically provided by the manufacturer or can be
determined by calibrating with a liquid of known density (e.g., distilled water).

o Density Calculation:
o The mass of the 1,3-dimethoxypropane is calculated as (m2 - m1).

o The density (p) is then calculated using the formula: p = (m2 - m1) / V.
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Experimental workflow for determining the density of 1,3-dimethoxypropane.

Safety Information
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1,3-Dimethoxypropane is a flammable liquid and vapor.[5][11] It may cause skin and serious
eye irritation, as well as respiratory irritation.[5][11] It is important to handle this chemical in a
well-ventilated area, away from heat, sparks, and open flames.[11] Personal protective
equipment, including gloves and eye protection, should be worn.[11]

Applications

1,3-Dimethoxypropane is primarily used in organic synthesis as a protective group for
aldehydes and ketones through the formation of acetals.[1] It also serves as a versatile organic
solvent.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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